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Compound of Interest

Compound Name: CBR-470-1

Cat. No.: B7832966

For Researchers, Scientists, and Drug Development Professionals

Abstract

CBR-470-1 is a potent and selective inhibitor of phosphoglycerate kinase 1 (PGK1), a key
enzyme in the glycolytic pathway.[1][2][3] It functions as a non-covalent activator of the Nuclear
factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] By inhibiting PGK1, CBR-470-1
leads to the accumulation of reactive metabolites, such as methylglyoxal, which in turn modify
and promote the dimerization of Kelch-like ECH-associated protein 1 (Keapl), the primary
negative regulator of Nrf2. This prevents the degradation of Nrf2, allowing it to accumulate,
translocate to the nucleus, and activate the transcription of antioxidant and cytoprotective
genes. These application notes provide detailed protocols for the preparation, storage, and
handling of CBR-470-1 stock solutions for in vitro and in vivo research.

Data Presentation
Physicochemical and Solubility Data for CBR-470-1
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Property Value Source
Molecular Weight 365.89 g/mol
Formula C14H20CINO4S:2
CAS Number 2416095-06-0
Purity >98%
Appearance White to off-white solid N/A
Solubility in DMSO =73 mg/mL (= 199.5 mM)
100 mM
200 mg/mL (546.61 mM) (with
sonication)
Solubility in Ethanol 9 mg/mL
20 mM
Solubility in Water Insoluble
Storage -
Form Stability Source
Temperature
Solid Powder -20°C 3years
Long term (months to
-20°C
years)
Short term (days to
0-4°C
weeks)
Stock Solution in
-80°C 1 year
DMSO
-20°C 1 month
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Experimental Protocols
Protocol 1: Preparation of a 10 mM CBR-470-1 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CBR-470-1 in dimethyl
sulfoxide (DMSOQO), a common solvent for in vitro studies.

Materials:

e CBR-470-1 (solid powder)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
» Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Procedure:

o Equilibration: Allow the vial of CBR-470-1 powder to equilibrate to room temperature for at
least 1 hour before opening to prevent condensation of moisture.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of CBR-470-1 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 0.366 mg of CBR-470-1 (Molecular Weight = 365.89 g/mol ).

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the
CBR-470-1 powder. To continue the example, add 100 pL of DMSO. It is recommended to
use freshly opened or anhydrous DMSO as absorbed moisture can reduce the solubility of
the compound.

» Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
If necessary, gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid
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dissolution. Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).

o Working Solution Preparation: When needed for experiments, thaw an aliquot of the stock
solution at room temperature. Dilute the stock solution to the desired final concentration
using the appropriate cell culture medium or buffer.

Mandatory Visualization
Signaling Pathway of CBR-470-1

Activates
Transcription

Translocation

Inhibits

Glycolysis

eads to
ibits o ati Py Keapl
R Inhibits POKL Acc g Pror

Click to download full resolution via product page

Caption: CBR-470-1 signaling pathway leading to Nrf2 activation.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing CBR-470-1 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CBR-470-1 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7832966#how-to-prepare-cbr-470-1-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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